Cas no 100525-46-0 (4-(6-aminohexyl)aniline)

• Product Name: 4-(6-aminohexyl)aniline
• CAS No: 100525-46-0
• MF: C₁₂H₂₀N₂
• MW: 192.300602912903
• MDL: MFCD20700066
• CID: 2859703
• PubChem ID: 53781890
• Update Time: 2025-07-18

4-(6-aminohexyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenehexanamine, 4-amino-
• 4-(6-aminohexyl)aniline

• MDL： MFCD20700066
• Inchi： 1S/C12H20N2/c13-10-4-2-1-3-5-11-6-8-12(14)9-7-11/h6-9H,1-5,10,13-14H2
• InChI Key： DVWGYMYIRKGPBM-UHFFFAOYSA-N
• SMILES： C1(CCCCCCN)=CC=C(N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(6-aminohexyl)aniline

Introduction to 4-(6-aminohexyl)aniline (CAS No. 100525-46-0)

4-(6-aminohexyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 100525-46-0, is a significant organic compound with a wide range of applications in pharmaceutical research, chemical synthesis, and material science. This compound belongs to the aniline derivatives family, characterized by its aromatic ring substituted with a hexylamine side chain. The unique structural configuration of 4-(6-aminohexyl)aniline makes it a valuable intermediate in the development of various bioactive molecules, particularly in medicinal chemistry and drug design.

The molecular structure of 4-(6-aminohexyl)aniline consists of a phenyl ring connected to a hexylamine group via an amide linkage. This bifunctional nature allows for diverse chemical modifications, making it a versatile building block in synthetic chemistry. The presence of both an aromatic and aliphatic moiety contributes to its solubility and reactivity, enabling its use in various biochemical and pharmaceutical applications.

In recent years, 4-(6-aminohexyl)aniline has garnered attention in the field of drug development due to its potential role as a pharmacophore in the design of novel therapeutic agents. Its structural features are particularly relevant in the synthesis of small-molecule drugs targeting neurological disorders, cancer therapies, and anti-inflammatory medications. The hexylamine side chain provides a hydrophobic anchor that can enhance membrane permeability, while the aromatic ring offers opportunities for hydrogen bonding interactions with biological targets.

One of the most compelling applications of 4-(6-aminohexyl)aniline is in the development of ligands for receptor binding studies. Researchers have utilized this compound to create selective modulators for neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. The ability to fine-tune the pharmacokinetic properties of these ligands through structural modifications has made 4-(6-aminohexyl)aniline a preferred scaffold in medicinal chemistry.

Furthermore, 4-(6-aminohexyl)aniline has been explored in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Its amine functionalities allow for coordination with transition metals, leading to materials with unique catalytic properties. These MOFs have shown promise in applications ranging from carbon capture to drug delivery systems, highlighting the compound's versatility beyond traditional pharmaceutical uses.

The latest research on 4-(6-aminohexyl)aniline has also delved into its potential as a precursor for bioconjugation strategies. By linking this compound to biomolecules such as peptides or nucleotides, scientists have developed novel therapeutic entities with enhanced stability and targeted delivery capabilities. Such advancements are particularly relevant in mRNA-based vaccine technologies and gene therapies, where precise molecular engineering is crucial.

From a synthetic chemistry perspective, 4-(6-aminohexyl)aniline serves as an excellent starting material for constructing more complex molecules. Its reactivity allows for facile introduction of various functional groups, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further optimization in drug discovery pipelines.

The industrial significance of 4-(6-aminohexyl)aniline cannot be overstated. Its production is optimized through efficient synthetic routes that minimize waste and maximize yield. As demand for specialized organic compounds grows, particularly in the pharmaceutical sector, 4-(6-aminohexyl)aniline is positioned as a key raw material supporting innovation across multiple industries.

In conclusion, 4-(6-aminohexyl)aniline (CAS No. 100525-46-0) represents a cornerstone in modern chemical synthesis and pharmaceutical research. Its unique structural attributes and broad applicability make it indispensable in developing next-generation therapeutics and advanced materials. As scientific understanding evolves, the potential uses for this compound are expected to expand further, reinforcing its importance in both academic and industrial settings.